8-Methyl-4-phenylcinnoline

• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 8-methyl-4-phenylcinnoline
• InChI: InChI=1S/C15H12N2/c1-11-6-5-9-13-14(10-16-17-15(11)13)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: YCHMNJDAEOOWJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN=N2)C3=CC=CC=C3

Description

8-Methyl-4-phenylcinnoline is a cinnoline derivative characterized by a bicyclic aromatic structure containing two adjacent nitrogen atoms. The compound features a methyl group at the 8-position and a phenyl substituent at the 4-position of the cinnoline scaffold. Cinnolines, unlike quinolines (which have a single nitrogen atom), exhibit distinct electronic and steric properties due to their diazine (two-nitrogen) structure.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Functional Groups	Key Properties/Applications	References
8-Methyl-4-phenylcinnoline	Cinnoline	8-CH₃, 4-Ph	Aromatic, non-polar	Potential ligand for metal coordination (inferred)	N/A
4-Methyl-8-nitroquinoline	Quinoline	4-CH₃, 8-NO₂	Nitro (electron-withdrawing)	Reactivity in electrophilic substitution; pharmaceutical intermediates	[1]
8-Methyl-2-phenylquinoline-4-carboxylic acid	Quinoline	8-CH₃, 2-Ph, 4-COOH	Carboxylic acid (polar)	Solubility in aqueous media; biochemical applications	[2]
4-Methyl-8-hydroxyquinoline	Quinoline	4-CH₃, 8-OH	Hydroxy (chelating)	Metal chelation; antimicrobial activity	[3]

Structural and Electronic Differences

• In contrast, nitro-substituted quinolines (e.g., 4-Methyl-8-nitroquinoline) exhibit pronounced electron withdrawal, directing reactivity toward nucleophilic attack .
• Substituent Effects: The 4-phenyl group in 8-Methyl-4-phenylcinnoline introduces steric bulk and π-stacking capabilities, which may influence crystallinity or binding to biological targets. This contrasts with 8-Methyl-2-phenylquinoline-4-carboxylic acid, where the phenyl group at position 2 and the carboxylic acid at position 4 enhance solubility and intermolecular hydrogen bonding . The hydroxy group in 4-Methyl-8-hydroxyquinoline enables metal chelation (e.g., Fe³⁺, Al³⁺), a property less likely in 8-Methyl-4-phenylcinnoline due to the absence of polar substituents .

Physicochemical Properties

• Solubility: 8-Methyl-4-phenylcinnoline’s non-polar substituents (methyl, phenyl) suggest low aqueous solubility, akin to 4-Methyl-8-nitroquinoline. In contrast, the carboxylic acid group in 8-Methyl-2-phenylquinoline-4-carboxylic acid confers moderate water solubility .
• Thermal Stability: Cinnolines generally exhibit lower thermal stability than quinolines due to strain in the diazine ring. Methyl and phenyl groups may mitigate this by providing steric stabilization.